Cas no 1805275-80-2 (Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate
• CAS No: 1805275-80-2
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4847831
• Update Time: 2025-10-30

Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate

• Inchi： 1S/C9H8F2N2O4/c1-17-7(14)4-5-2-3-6(8(10)11)9(12-5)13(15)16/h2-3,8H,4H2,1H3
• InChI Key： RQPSEKXYZCEBTD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)OC)=NC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate

Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1805275-80-2): A Comprehensive Overview

Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1805275-80-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, holds promise for various applications due to its distinct chemical properties. The presence of both a difluoromethyl group and a nitro group on a pyridine core makes it an intriguing subject for further investigation.

The difluoromethyl group is a key structural moiety that imparts unique electronic and steric properties to the molecule. This group is known to enhance the metabolic stability of compounds, making them more suitable for long-term therapeutic use. Additionally, the nitro group contributes to the electron-withdrawing nature of the molecule, which can influence its reactivity and interactions with biological targets. These features make Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate a valuable candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate is no exception and has been investigated for its potential role in various pharmacological contexts.

One of the most compelling aspects of Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate is its utility as a building block in synthetic chemistry. The compound's unique structure allows for modifications at multiple sites, enabling chemists to design derivatives with tailored properties. This flexibility has made it a popular choice for researchers aiming to develop new molecules with enhanced efficacy and reduced side effects.

Recent studies have highlighted the compound's potential in the development of novel agrochemicals. The combination of the difluoromethyl and nitro groups has been shown to improve the bioactivity of certain pesticides, making them more effective against target pests while maintaining environmental safety. This dual functionality makes Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate a promising candidate for further development in this area.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The structural motifs present in Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate are often found in biologically active molecules, suggesting that it could serve as a precursor for new drugs targeting various diseases.

From a synthetic chemistry perspective, Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate offers several advantages as a starting material. Its stability under various reaction conditions allows for multiple functionalization steps, making it a versatile tool for constructing complex molecules. Additionally, the presence of both electron-withdrawing and electron-donating groups provides opportunities for fine-tuning the reactivity and selectivity of synthetic transformations.

In conclusion, Methyl 3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1805275-80-2) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features, including the presence of a difluoromethyl group and a nitro group on a pyridine core, make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, its importance in drug discovery and agrochemical development is likely to grow.